![molecular formula C21H39N3O B4533148 N-(3-cyclopentylpropyl)-N,1'-dimethyl-1,4'-bipiperidine-3-carboxamide](/img/structure/B4533148.png)
N-(3-cyclopentylpropyl)-N,1'-dimethyl-1,4'-bipiperidine-3-carboxamide
Overview
Description
N-(3-cyclopentylpropyl)-N,1'-dimethyl-1,4'-bipiperidine-3-carboxamide, commonly known as CPP-115, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. CPP-115 is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT), which is responsible for the breakdown of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal activity, and its dysregulation has been linked to various neurological and psychiatric disorders. In
Scientific Research Applications
CPP-115 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. Some of the research areas include:
1. Epilepsy: N-(3-cyclopentylpropyl)-N,1'-dimethyl-1,4'-bipiperidine-3-carboxamide is a key neurotransmitter involved in the regulation of seizures, and its dysregulation has been linked to epilepsy. CPP-115 has been shown to increase this compound levels in the brain and reduce seizure activity in animal models of epilepsy.
2. Addiction: this compound is also involved in the reward system of the brain, and its dysregulation has been linked to addiction. CPP-115 has been shown to reduce drug-seeking behavior in animal models of addiction.
3. Anxiety and Depression: this compound is known to have anxiolytic and antidepressant effects, and its dysregulation has been linked to anxiety and depression. CPP-115 has been shown to increase this compound levels in the brain and reduce anxiety and depressive-like behavior in animal models.
Mechanism of Action
CPP-115 is a potent and selective inhibitor of N-(3-cyclopentylpropyl)-N,1'-dimethyl-1,4'-bipiperidine-3-carboxamide-AT, which is responsible for the breakdown of this compound in the brain. By inhibiting this compound-AT, CPP-115 increases the levels of this compound in the brain, leading to increased inhibitory neurotransmission and reduced neuronal activity.
Biochemical and Physiological Effects:
CPP-115 has been shown to have various biochemical and physiological effects, including:
1. Increased this compound levels in the brain: CPP-115 has been shown to increase this compound levels in the brain by inhibiting this compound-AT.
2. Reduced neuronal activity: Increased this compound levels lead to increased inhibitory neurotransmission and reduced neuronal activity.
3. Anticonvulsant effects: CPP-115 has been shown to reduce seizure activity in animal models of epilepsy.
4. Anxiolytic and antidepressant effects: CPP-115 has been shown to reduce anxiety and depressive-like behavior in animal models.
Advantages and Limitations for Lab Experiments
CPP-115 has several advantages and limitations for lab experiments, including:
Advantages:
1. Selective inhibitor: CPP-115 is a potent and selective inhibitor of N-(3-cyclopentylpropyl)-N,1'-dimethyl-1,4'-bipiperidine-3-carboxamide-AT, which makes it a useful tool for studying the role of this compound in various neurological and psychiatric disorders.
2. Potent: CPP-115 is a potent inhibitor of this compound-AT, which means that lower doses can be used to achieve the desired effect.
3. Water-soluble: CPP-115 is water-soluble, which makes it easy to administer and study in animal models.
Limitations:
1. Limited solubility in organic solvents: CPP-115 has limited solubility in organic solvents, which can make it difficult to use in certain lab experiments.
2. Limited stability: CPP-115 has limited stability in solution, which means that it needs to be stored and handled carefully to maintain its potency.
3. Limited bioavailability: CPP-115 has limited bioavailability, which means that it may not be effective when administered orally.
Future Directions
CPP-115 has shown promising results in various preclinical studies, and there are several future directions for research, including:
1. Clinical trials: CPP-115 needs to be tested in clinical trials to determine its safety and efficacy in humans.
2. Combination therapy: CPP-115 may be used in combination with other drugs to enhance its therapeutic effects.
3. Novel formulations: Novel formulations of CPP-115 may be developed to improve its bioavailability and stability.
4. Mechanistic studies: Further mechanistic studies are needed to fully understand the role of N-(3-cyclopentylpropyl)-N,1'-dimethyl-1,4'-bipiperidine-3-carboxamide in various neurological and psychiatric disorders and the potential therapeutic effects of CPP-115.
Conclusion:
In conclusion, CPP-115 is a novel compound that has gained attention in recent years due to its potential therapeutic applications in various neurological and psychiatric disorders. CPP-115 is a potent and selective inhibitor of this compound-AT, which increases this compound levels in the brain and reduces neuronal activity. CPP-115 has several advantages and limitations for lab experiments, and there are several future directions for research. Further studies are needed to fully understand the potential therapeutic effects of CPP-115 and its role in various neurological and psychiatric disorders.
Properties
IUPAC Name |
N-(3-cyclopentylpropyl)-N-methyl-1-(1-methylpiperidin-4-yl)piperidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H39N3O/c1-22-15-11-20(12-16-22)24-14-6-10-19(17-24)21(25)23(2)13-5-9-18-7-3-4-8-18/h18-20H,3-17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAWHPCCIKUMSNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N2CCCC(C2)C(=O)N(C)CCCC3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H39N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.